Cas no 437707-58-9 (Ethyl 3,5-bis(trimethylsilylethynyl)benzoate)

Ethyl 3,5-bis(trimethylsilylethynyl)benzoate Properties

Names and Identifiers

• Ethyl 3,5-bis[2-(trimethylsilyl)ethynyl]benzoate
• 437707-58-9
• ethyl 3,5-bis(trimethylsilylethynyl)benzoate
• DTXSID901237201
• Benzoic acid, 3,5-bis[2-(trimethylsilyl)ethynyl]-, ethyl ester

• InChIKey： VFWDKVSSGXVCTO-UHFFFAOYSA-N
• Inchi： 1S/C19H26O2Si2/c1-8-21-19(20)18-14-16(9-11-22(2,3)4)13-17(15-18)10-12-23(5,6)7/h13-15H,8H2,1-7H3
• SMILES： [Si](C#CC1C=C(C(=O)OCC)C=C(C#C[Si](C)(C)C)C=1)(C)(C)C

Computed Properties

• Exact Mass: 342.14713314g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 342.14713314g/mol
• Heavy Atom Count: 23
• Complexity: 512
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Boiling Point: 391.9±42.0 °C(Predicted)
• Density: 0.99±0.1 g/cm3(Predicted)